Cas no 1696366-11-6 (6-chloro-4-isopropyl-pyridazin-3-ol)

• Product Name: 6-chloro-4-isopropyl-pyridazin-3-ol
• CAS No: 1696366-11-6
• MF: C₇H₉ClN₂O
• MW: 172.61216044426
• MDL: MFCD32173307
• CID: 5102666
• PubChem ID: 68211248
• Update Time: 2026-03-03

6-chloro-4-isopropyl-pyridazin-3-ol Chemical and Physical Properties

Names and Identifiers

• 6-chloro-4-isopropyl-pyridazin-3-ol
• SCHEMBL12182720
• CS-0309910
• SY326186
• MFCD32173307
• 1696366-11-6
• P20687
• 6-chloro-4-(propan-2-yl)pyridazin-3-ol
• 6-Chloro-4-isopropylpyridazin-3(2H)-one

• MDL： MFCD32173307
• Inchi： 1S/C7H9ClN2O/c1-4(2)5-3-6(8)9-10-7(5)11/h3-4H,1-2H3,(H,10,11)
• InChI Key： JGOJUTMVCUKCLZ-UHFFFAOYSA-N
• SMILES： C1(=O)NN=C(Cl)C=C1C(C)C

Computed Properties

• Exact Mass: 172.0403406g/mol
• Monoisotopic Mass: 172.0403406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 41.5Ų

Additional information on 6-chloro-4-isopropyl-pyridazin-3-ol

6-Chloro-4-isopropyl-pyridazin-3-ol: A Comprehensive Overview

6-Chloro-4-isopropyl-pyridazin-3-ol, also known by its CAS number 1696366-11-6, is a heterocyclic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the pyridazine family, a class of six-membered aromatic rings containing two nitrogen atoms at positions 1 and 2. The presence of a chlorine atom at position 6 and an isopropyl group at position 4 introduces unique electronic and steric properties, making it a valuable molecule for various applications.

The synthesis of 6-chloro-4-isopropyl-pyridazin-3-ol typically involves multi-step reactions, often starting from simpler precursors like aldehydes or ketones. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the environmental footprint of its production. For instance, researchers have employed palladium-catalyzed cross-coupling reactions to construct the pyridazine ring with high precision. These methods not only enhance the yield but also allow for greater control over the stereochemistry of the molecule.

One of the most promising applications of 6-chloro-4-isopropyl-pyridazin-3-ol lies in its potential as a pharmacological agent. Studies have shown that this compound exhibits significant antioxidant activity, which could be beneficial in treating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases. Additionally, its ability to modulate cellular signaling pathways makes it a candidate for anticancer drug development. Recent research has demonstrated that this compound can inhibit key enzymes involved in tumor progression, offering a novel avenue for cancer therapy.

In the realm of materials science, 6-chloro-4-isopropyl-pyridazin-3-ol has been explored as a building block for advanced materials such as organic semiconductors and sensors. Its aromaticity and functional groups provide excellent electronic properties, making it suitable for applications in optoelectronics. For example, researchers have incorporated this compound into polymer blends to enhance their conductivity and stability under thermal stress.

The environmental impact of 6-chloro-4-isopropyl-pyridazin-3-ol is another area of active research. Scientists are investigating its biodegradability and potential toxicity to aquatic organisms. Preliminary studies suggest that it undergoes rapid degradation under aerobic conditions, reducing its persistence in the environment. However, further research is needed to fully understand its ecological implications and ensure sustainable use.

In conclusion, 6-chloro-4-isopropyl-pyridazin-3-ol is a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, position it as a valuable tool for future innovations in medicine, materials science, and beyond.